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Compound of Interest

Compound Name: Cy5-PEG2-TCO

Cat. No.: B15137035

An In-depth Technical Guide to Cy5-PEG2-TCO: Structure, Properties, and Applications in
Bioorthogonal Chemistry

Introduction

Cy5-PEG2-TCO is a fluorescent probe that combines the far-red emitting cyanine dye, Cy5,
with a bioorthogonal reactive group, trans-cyclooctene (TCO), via a short polyethylene glycol
(PEG) linker. This molecule is specifically designed for advanced bioconjugation and imaging
applications. The core utility of Cy5-PEG2-TCO lies in its ability to react with tetrazine-modified
molecules through an exceptionally fast and specific bioorthogonal reaction known as the
inverse-electron demand Diels-Alder (iEDDA) cycloaddition.[1][2][3] This reaction's high
efficiency and biocompatibility make it an ideal tool for labeling and visualizing biomolecules in
complex biological systems, including living cells and in vivo models.[4][5][6] This guide
provides a comprehensive overview of the chemical structure, properties, and experimental
applications of Cy5-PEG2-TCO for researchers in drug development and life sciences.

Chemical Structure and Properties

The structure of Cy5-PEG2-TCO consists of three key components: the Cy5 fluorophore, a
hydrophilic PEG2 spacer, and the TCO reactive moiety. The Cy5 core provides the far-red
fluorescent signal, which is advantageous for biological imaging due to reduced
autofluorescence from cellular components. The PEG2 linker enhances solubility and
minimizes non-specific binding.[7] The TCO group enables covalent attachment to tetrazine-
functionalized targets.[1]
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The general chemical formula for Cy5-PEG2-TCO is C47H65CIN4O5, and it has a molecular
weight of approximately 801.50 g/mol .[1][8]

Physicochemical and Spectroscopic Properties

Quantitative data for Cy5-PEG2-TCO and related compounds are summarized in the table

below. These properties are crucial for designing and executing labeling and imaging

experiments.

Property Value Source(s)
Molecular Weight 801.50 g/mol [1]

Molecular Formula C47H65CIN40O5 [8]
Appearance Blue solid [319]
Excitation Maximum (Aex) ~646-651 nm [3][10][11]
Emission Maximum (Aem) ~662-670 nm [B1[10][11][12]
Extinction Coefficient ~250,000 M~icm—1 [11][13][14]
Fluorescence Quantum Yield ~0.2 [11][14]
Solubility Soluble in DMSO, DMF [31191[15]
Purity >95% [8][9][16]

Storage Conditions

-20°C, protect from light and

moisture

[B1[9][1€]

Core Reaction: TCO-Tetrazine Ligation

The primary application of Cy5-PEG2-TCO revolves around its reaction with a tetrazine (Tz).

This is an inverse-electron demand Diels-Alder (IEDDA) reaction, a type of "click chemistry"

that is known for its exceptional speed and selectivity.[4][6] The TCO group (dienophile) reacts

with the electron-deficient tetrazine (diene) to form a stable dihydropyridazine linkage,

releasing nitrogen gas as the only byproduct.[4] This reaction is highly bioorthogonal, meaning

it does not interfere with native biological functional groups, and can proceed efficiently in

agueous buffers and even in living systems without the need for a catalyst.[4][5]
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TCO-Tetrazine inverse electron demand Diels-Alder (IEDDA) reaction pathway.

Experimental Protocols
General Protocol for Labeling a Tetrazine-Modified
Protein

This protocol outlines the basic steps for conjugating Cy5-PEG2-TCO to a protein that has
been previously functionalized with a tetrazine group.

Materials:

Tetrazine-modified protein in a suitable buffer (e.g., PBS, pH 7.4). Buffer should be free of

primary amines like Tris.

Cy5-PEG2-TCO.

Anhydrous DMSO or DMF.

Spin desalting columns or dialysis equipment for purification.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15137035?utm_src=pdf-body-img
https://www.benchchem.com/product/b15137035?utm_src=pdf-body
https://www.benchchem.com/product/b15137035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodology:

Prepare Cy5-PEG2-TCO Stock Solution: Dissolve Cy5-PEG2-TCO in anhydrous DMSO or
DMF to a concentration of 1-10 mM. Store any unused portion at -20°C, protected from light.

Prepare Protein Solution: Adjust the concentration of the tetrazine-modified protein to 1-5
mg/mL in PBS buffer, pH 7.4.

Ligation Reaction: Add a 1.5 to 5-fold molar excess of the Cy5-PEG2-TCO stock solution to
the protein solution. The reaction can be carried out at room temperature for 30-60 minutes
or at 4°C for 2-4 hours. The optimal ratio and time may need to be determined empirically.

Monitor Reaction (Optional): The reaction can be monitored by the disappearance of the
tetrazine's characteristic absorbance around 520-540 nm.[4]

Purification: Remove the unreacted Cy5-PEG2-TCO from the labeled protein using a spin
desalting column or by dialysis against PBS buffer.

Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of
the purified conjugate at 280 nm (for the protein) and ~650 nm (for Cy5).

General Protocol for Fluorescent Cell Imaging

This protocol describes how to use a Cy5-labeled antibody to image cells expressing a target

antigen.

Materials:

Cells cultured on glass coverslips or in imaging-compatible plates.
Cyb-labeled antibody (prepared as above).

Phosphate-Buffered Saline (PBS).

Fixation buffer (e.g., 4% paraformaldehyde in PBS).

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS), if imaging intracellular targets.
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Blocking buffer (e.g., 1% BSA in PBS).
Nuclear counterstain (e.g., DAPI).
Mounting medium.

Fluorescence microscope with appropriate filter sets for Cy5 and DAPI.

Methodology:

Cell Preparation: Wash the cultured cells twice with PBS.
Fixation: Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.
Washing: Wash the cells three times with PBS.

Permeabilization (for intracellular targets): If the target protein is intracellular, incubate the
cells with permeabilization buffer for 10 minutes.

Blocking: Block non-specific binding by incubating the cells with blocking buffer for 30-60
minutes.

Antibody Incubation: Dilute the Cy5-labeled antibody to the desired concentration in blocking
buffer and incubate with the cells for 1-2 hours at room temperature or overnight at 4°C.

Washing: Wash the cells three times with PBS to remove unbound antibody.
Counterstaining: Incubate the cells with DAPI solution for 5 minutes to stain the nuclei.

Final Wash and Mounting: Wash the cells twice with PBS and mount the coverslips onto
microscope slides using an appropriate mounting medium.

Imaging: Visualize the cells using a fluorescence microscope. Capture images using the Cy5
channel (Ex: ~640-650 nm, Em: ~660-670 nm) and the DAPI channel.
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Workflow for protein labeling and subsequent cell imaging.
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Stability and Handling

Cy5-PEG2-TCO should be stored at -20°C in a desiccated environment and protected from
light.[8] The TCO moiety, being a strained alkene, has a finite half-life and can isomerize to the
less reactive cis-cyclooctene (CCO) over time, especially when not stored properly.[17] For this
reason, long-term storage is not recommended, and stock solutions should ideally be used
within a reasonable timeframe.[17] Studies on TCO stability have shown that some derivatives
can be susceptible to degradation or isomerization, particularly in the presence of thiols or
when stored neat at room temperature.[18][19] Therefore, proper storage and handling are
critical to ensure the reactivity of the probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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